Cas no 2172612-01-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2172612-01-8
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6009598
• PubChem ID: 165813840
• Update Time: 2025-05-19

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
• EN300-1543266
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
• 2172612-01-8

• Inchi： 1S/C25H24N2O5/c28-22(27-13-15-12-21(27)23(15)24(29)30)10-5-11-26-25(31)32-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-10,15,20-21,23H,11-14H2,(H,26,31)(H,29,30)/b10-5+
• InChI Key： CGRAPYQZIWFBSN-BJMVGYQFSA-N
• SMILES： OC(C1C2CC1CN2C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid

Comprehensive Analysis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2172612-01-8)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2172612-01-8) is a highly specialized chemical entity with significant potential in pharmaceutical and bioconjugation applications. Its unique structure, featuring a 2-azabicyclo[2.1.1]hexane core and a Fmoc-protected amino group, makes it a valuable building block for peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics, particularly in targeted drug delivery and proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in modern medicine.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query directly, as its Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone of solid-phase peptide synthesis (SPPS). The 2-azabicyclo[2.1.1]hexane moiety, a constrained bicyclic scaffold, adds rigidity to peptide backbones, potentially enhancing binding affinity and metabolic stability—a hot topic in peptidomimetic drug design. These attributes align with the growing demand for bioactive scaffolds in neurodegenerative disease research, another trending area in scientific literature.

From a synthetic chemistry perspective, the but-2-enoyl linker in this molecule enables click chemistry modifications, a technique frequently searched in conjunction with bioconjugation strategies. This feature allows researchers to explore site-specific protein labeling, a crucial technique for developing antibody-drug conjugates (ADCs) and diagnostic probes. The compound's carboxylic acid functionality further permits diverse derivatization, making it adaptable for structure-activity relationship (SAR) studies—a common focus in medicinal chemistry optimization campaigns.

Analytical characterization of CAS 2172612-01-8 typically involves advanced techniques like high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy, addressing another frequent search query: "How to characterize complex bicyclic amino acid derivatives?" The compound's stability under various pH conditions—a critical parameter for prodrug development—has also garnered attention in formulation science discussions. Recent publications highlight similar structures in peptide-based vaccine research, connecting this compound to pandemic-related pharmaceutical innovations.

In the context of green chemistry trends, synthetic routes to this compound often employ atom-economical transformations, minimizing hazardous byproducts—a priority for environmentally conscious researchers. The 2-azabicyclo[2.1.1]hexane system itself represents an under explored bioisostere for piperidine rings, offering patentability advantages in drug development. These aspects respond to commercial searches about "novel heterocycles with IP potential" in the fine chemicals market.

Storage and handling protocols for this compound emphasize anhydrous conditions due to its hydrolytically sensitive enoyl moiety, a practical consideration frequently queried by laboratory personnel. Its compatibility with automated peptide synthesizers makes it relevant to industrial-scale production inquiries. Furthermore, computational studies predict favorable ADMET properties for derivatives of this scaffold, linking it to AI-driven drug discovery—one of the most searched topics in contemporary pharmaceutical sciences.

The growing body of research on conformationally restricted amino acids positions this compound as a strategic tool for addressing challenges in peptide bioavailability—a persistent bottleneck in therapeutic development. Its structural features may contribute to solving another hot-button issue: oral delivery of biologics. As the scientific community increasingly focuses on macrocyclic therapeutics, the 2-azabicyclo[2.1.1]hexane core offers a compact alternative to traditional ring systems, potentially improving cell permeability.

In summary, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid represents a multifaceted research chemical with applications spanning from peptide engineering to innovative therapeutic modalities. Its relevance to trending scientific inquiries—from PROTAC technology to sustainable synthesis—ensures its continued importance in chemical and pharmaceutical research landscapes.